3-Ethyl-1-(4-fluorobenzyl)piperidin-4-ol
Overview
Description
3-Ethyl-1-(4-fluorobenzyl)piperidin-4-ol, also known as 4-fluorobenzyl 3-ethylpiperidine-4-ol (4-FBE-3EP-4-ol), is a synthetic compound that can be used in a variety of scientific research applications. It is a low-molecular weight compound that has been used in a variety of studies, including pharmacology, synthetic organic chemistry, and biochemistry. 4-FBE-3EP-4-ol is a derivative of piperidines and is widely used in the synthesis of pharmaceuticals and other compounds. This compound has a wide range of applications due to its unique structure and properties.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Research on compounds similar to 3-Ethyl-1-(4-fluorobenzyl)piperidin-4-ol has demonstrated applications in the synthesis of molecules with potential antimicrobial activities. For instance, Ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate was synthesized and evaluated for its antifungal and antimicrobial susceptibilities, showing the relevance of such compounds in developing new antimicrobial agents (Kumar et al., 2016).
Inhibitors for Mycobacterium tuberculosis
Thiazole-aminopiperidine hybrid analogues have been designed and synthesized, demonstrating novel inhibitors for Mycobacterium tuberculosis. This highlights the compound's potential application in combating tuberculosis, indicating its significance in medicinal chemistry and drug development (Jeankumar et al., 2013).
Crystal and Molecular Structure Analysis
The crystal and molecular structures of related compounds have been analyzed to understand their structural characteristics better. Such studies are crucial for the rational design of new drugs and materials, showing how derivatives of this compound can contribute to various scientific fields (Lagisetty et al., 2009).
Metabolic Studies and PET Imaging
Compounds incorporating the 4-(4-fluorobenzyl)piperidine moiety have been studied for their metabolic profiles and potential as PET imaging agents. Such research is vital for developing diagnostic tools and understanding the metabolic fate of pharmaceutical compounds in vivo (Labas et al., 2011).
Mechanism of Action
Target of Action
It belongs to the class of organic compounds known as 4-benzylpiperidines
Mode of Action
Compounds of similar structure have been shown to inhibit the growth of plasmodium falciparum, a parasite responsible for malaria . The hydroxyl group at C-7’ in these alcohol analogues is suggested to contribute greatly to their antiplasmodial activity .
Biochemical Pathways
Based on its structural similarity to other piperidines, it may interfere with the life cycle of the plasmodium falciparum parasite
Result of Action
Compounds of similar structure have shown high activity against plasmodium falciparum, suggesting potential antimalarial effects .
properties
IUPAC Name |
3-ethyl-1-[(4-fluorophenyl)methyl]piperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20FNO/c1-2-12-10-16(8-7-14(12)17)9-11-3-5-13(15)6-4-11/h3-6,12,14,17H,2,7-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQRVAWUIQXVUHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC1O)CC2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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